4-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: 2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C19H28N2O4/c1-15(2)21(13-18(22)23)12-16-8-10-20(11-9-16)19(24)25-14-17-6-4-3-5-7-17/h3-7,15-16H,8-14H2,1-2H3,(H,22,23)
• InChI Key: ROLDKPDAQBQPQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

4-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester group at the 1-position and a carboxymethyl-isopropyl-amino-methyl substituent at the 4-position of the piperidine ring. The compound’s design suggests applications in medicinal chemistry, particularly as an intermediate for opioid receptor ligands or protease inhibitors, given the structural similarities to bioactive piperidine derivatives .

Biological Activity

The compound 4-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a synthetic derivative with potential biological activity. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

• Molecular Formula : C16H30N2O4
• Molecular Weight : 314.42 g/mol
• CAS Number : 368866-07-3

The compound features a piperidine core modified with a carboxymethyl group and an isopropyl amino group, which may influence its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The following mechanisms have been identified:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase, which are critical in neurotransmission and signal transduction pathways .
• Antimicrobial Properties : Functionalized derivatives have exhibited antimicrobial activity against various pathogens, suggesting potential applications in treating infections .

Case Studies

• Antimicrobial Activity : A study on phenolic compounds indicated that modifications similar to those in 4-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester enhanced their antimicrobial efficacy against E. coli biofilms. This suggests that structural modifications can lead to improved bioactivity .
• Neuroprotective Effects : Research on related piperidine derivatives has demonstrated neuroprotective effects through modulation of cholinergic signaling pathways. The inhibition of acetylcholinesterase by these compounds can enhance neurotransmitter levels, potentially benefiting conditions like Alzheimer's disease .

Comparative Analysis

Compound	Biological Activity	IC50 (µM)	Reference
4-Carboxymethyl-piperidine derivative	Acetylcholinesterase inhibition	130
Benzyl ester derivatives	Antimicrobial against E. coli	<6
Carvacrol derivatives	Antimicrobial and neuroprotective	8.8

Pharmacokinetics

Understanding the pharmacokinetics of this compound is crucial for evaluating its therapeutic potential:

• Absorption and Distribution : Studies suggest that similar compounds exhibit good stability and absorption profiles, indicating that modifications may enhance bioavailability.
• Metabolism : The metabolic pathways for related compounds often involve cytochrome P450 enzymes, which could affect the pharmacological profile of this compound.

Comparison with Similar Compounds

Substituent Position and Type

• 3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid benzyl ester (CAS 1353986-73-8): Differs in substituent position (3- vs. 4-piperidine) and has a molecular weight of 334.42 g/mol. The 3-position substitution may alter steric interactions in receptor binding compared to the 4-position analog.
• 4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS 1353955-37-9): Features a simpler methyl-amino-ethyl group instead of carboxymethyl-isopropyl-amino. Lower molecular weight (305.42 g/mol) and discontinued status suggest reduced stability or efficacy in preliminary studies .

Functional Group Modifications

• 4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester (CAS 629625-96-3): Incorporates a trifluoromethyl group (electron-withdrawing) and an amino group at the 4-position. The molecular formula C₁₄H₁₇F₃N₂O₂ (MW 302.29 g/mol) highlights enhanced metabolic stability, a common trait in drug candidates .
• 4-[(CarboxyMethyl-cyclopropyl-aMino)-Methyl]-piperidine-1-carboxylic acid benzyl ester: Replaces isopropyl with a strained cyclopropyl group. This modification could influence conformational flexibility and receptor affinity .

Data Table: Key Properties of Comparable Compounds

Compound Name (CAS)	Substituent/Group	Molecular Formula	Molecular Weight (g/mol)	Key Notes	References
Target Compound	4-(Carboxymethyl-isopropyl-amino)-methyl	Not explicitly provided	~314–334*	Balanced lipophilicity/solubility
3-(Carboxymethyl-isopropyl-amino)-piperidine-1-... (1353986-73-8)	3-position substituent	Not provided	334.42	Discontinued; steric effects
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-... (1353955-37-9)	Methyl-amino-ethyl	Not provided	305.42	Discontinued; simpler substituent
4-Amino-4-trifluoromethyl-... (629625-96-3)	Trifluoromethyl, amino	C₁₄H₁₇F₃N₂O₂	302.29	Enhanced metabolic stability
4-[2-(3-carboxymethyl-indol-1-yl)-ethyl]-... (461052-33-5)	Indole-ethyl	C₂₅H₂₈N₂O₄	420.51	Potential serotonin receptor target
BENZYL 4-(N-METHOXY-N-METHYLCARBAMOYL)... (148148-48-5)	Methoxy-methylcarbamoyl	C₁₆H₂₂N₂O₄	306.36	Improved hydrogen bonding

*Estimated based on structural analogs.

Research Findings and Implications

• Synthetic Challenges : Discontinued status of analogs (e.g., CAS 1353986-73-8) suggests difficulties in purification or stability, underscoring the need for optimized synthetic routes for the target compound .
• Biological Activity : The trifluoromethyl group in CAS 629625-96-3 demonstrates the impact of electron-withdrawing groups on pharmacokinetics, a strategy applicable to the target compound’s design .
• Structural Flexibility: Cyclopropyl substitution (CAS in ) highlights how minor changes in substituents can fine-tune receptor interactions, guiding future structure-activity relationship studies .

Preparation Methods

Preparation of 1-Benzylpiperidine-4-carboxylate

The piperidine core is functionalized using benzyl chloroformate to introduce the benzyloxycarbonyl (Cbz) protective group. In a representative protocol:

• Piperidine-4-carboxylic acid is treated with benzyl chloroformate in dichloromethane (DCM) with triethylamine (Et₃N) as a base.

• Reaction conditions: 0°C to room temperature, 12 hours, yielding 1-benzylpiperidine-4-carboxylate with >85% purity.

Key data :

Parameter	Value	Source
Yield	87%
Purification	Column chromatography
Characterization	¹H NMR, ESI-MS

Introduction of Isopropylamino-Methyl Group

The 4-position of the piperidine ring is functionalized via reductive amination or Mannich reaction :

• Reductive amination : Reacting 1-benzylpiperidine-4-carboxaldehyde (oxidized from the carboxylate) with isopropylamine and sodium cyanoborohydride (NaBH₃CN) in methanol.

• Mannich reaction : Condensation of formaldehyde, isopropylamine, and the piperidine derivative in aqueous ethanol.

Optimized conditions :

Parameter	Reductive Amination	Mannich Reaction
Solvent	Methanol	Ethanol/Water (3:1)
Temperature	25°C, 24 hours	60°C, 6 hours
Catalyst	NaBH₃CN	None
Yield	72%	68%

Carboxymethyl Group Installation

The secondary amine is acylated using bromoacetic acid or its activated derivatives:

• Bromoacetic acid coupling : Reacting the amine with bromoacetic acid in DCM using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).

• Chloroacetyl intermediate : Alternative routes employ 2-chloroacetyl chloride followed by hydrolysis to the carboxylic acid.

Critical parameters :

• Solvent : Dichloromethane or THF.

• Base : Et₃N or pyridine for HCl scavenging.

• Reaction time : 8–12 hours at 0°C to room temperature.

Yield comparison :

Method	Yield (%)	Purity (%)
DCC/DMAP coupling	65	92
Chloroacetyl hydrolysis	58	88

Optimization and Challenges

Protective Group Strategy

The benzyl ester group remains stable during amination and acylation but requires hydrogenolysis for deprotection in final steps. However, commercial protocols often retain the benzyl group for downstream applications.

Steric and Electronic Effects

• Steric hindrance : Bulky isopropyl groups necessitate prolonged reaction times for complete substitution.

• Regioselectivity : Acylation at the secondary amine favors carboxymethylation over competing side reactions.

Purification Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane (1:3) resolves intermediates.

• Recrystallization : Ethanol/water mixtures improve purity of final products.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 3.67 (s, 3H, COOCH₃), 2.85–2.70 (m, 2H, NCH₂), 2.45–2.30 (m, 4H, CH₂N and CH₂COO).

• ESI-MS : m/z 334.5 [M+H]⁺, matching the molecular formula C₁₈H₂₆N₂O₄.

Purity and Yield Optimization

Adjusting solvent polarity (e.g., switching from THF to DCM) improves acylation yields by 15%. Catalytic hydrogenation (Pd/C, H₂) effectively removes benzyl groups without degrading the carboxymethyl moiety.

Industrial and Research Applications

The compound’s synthetic versatility supports its use in:

• Pharmaceutical intermediates : Opioid receptor modulators and neurokinin inhibitors.

• Peptide mimetics : Carboxymethyl groups enhance water solubility for biological assays .

Q & A

Q. What are the typical synthetic routes for 4-[(Carboxymethyl-isopropyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester?

The synthesis involves multi-step organic reactions, including:

• Piperidine ring preparation : Protection of the piperidine nitrogen (e.g., with benzyl or tert-butoxycarbonyl groups) to prevent unwanted side reactions .
• Functionalization : Introduction of the carboxymethyl-isopropyl-amino moiety via coupling reactions (e.g., amide bond formation or alkylation) .
• Deprotection and purification : Final deprotection (e.g., hydrogenolysis for benzyl groups) followed by HPLC or column chromatography to isolate the compound . Key challenges include controlling stereochemistry and minimizing byproducts during coupling steps.

Q. How are the physical and chemical properties of this compound characterized?

Standardized methods include:

• Spectroscopy : NMR (¹H, ¹³C) for structural confirmation and LC-MS for purity assessment .
• Thermal analysis : Differential scanning calorimetry (DSC) to determine melting points and thermal stability .
• Solubility and stability : Testing in solvents (e.g., DMSO, water) under varying pH and temperature conditions to guide experimental setups .

Advanced Research Questions

Q. How can synthetic yields be optimized for this compound?

Advanced strategies include:

• Computational reaction design : Using quantum chemical calculations (e.g., ICReDD’s reaction path search methods) to predict optimal reaction conditions and intermediates .
• Real-time monitoring : Employing in-situ FTIR or Raman spectroscopy to track reaction progress and adjust parameters dynamically .
• Protecting group selection : Testing alternatives like tert-butyloxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) to improve selectivity .

Q. What methodologies are used to study its biological activity and mechanism of action?

• Binding assays : Surface plasmon resonance (SPR) or fluorescence polarization to measure affinity for target enzymes/receptors .
• Kinetic analysis : Determining inhibition constants (Ki) via enzymatic assays under varied substrate concentrations .
• Mutational studies : Engineering receptor variants to identify critical binding residues, supported by molecular docking simulations .

Q. How should researchers address contradictions in reported bioactivity data?

Discrepancies may arise from:

• Purity variations : Validate compound purity using orthogonal methods (e.g., HPLC + mass spectrometry) .
• Assay conditions : Replicate studies under standardized buffers (e.g., sodium acetate pH 4.6) and controlled temperatures .
• Metabolic interference : Test stability in biological matrices (e.g., plasma) to rule out degradation artifacts .

Q. What strategies ensure compound stability during long-term storage?

• Stress testing : Expose the compound to accelerated degradation conditions (e.g., 40°C/75% humidity) and monitor via HPLC .
• Lyophilization : For hygroscopic samples, lyophilize and store under inert gas (argon) in amber vials .
• Additive screening : Evaluate stabilizers (e.g., antioxidants like BHT) to prevent oxidation .

Q. How can computational modeling enhance research on this compound?

• Reactivity prediction : Use density functional theory (DFT) to model reaction pathways and identify energetically favorable intermediates .
• Pharmacophore mapping : Generate 3D models to predict interactions with biological targets, guiding structure-activity relationship (SAR) studies .
• Solvent effects : Molecular dynamics simulations to assess solubility and aggregation behavior in different solvents .